Cas no 370880-16-3 (tert-butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate)
370880-16-3 structure
Product Name:tert-butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate
CAS No:370880-16-3
MF:C11H20N2O2
MW:212.2887
MDL:MFCD18917061
CID:1089549
PubChem ID:29949089
Update Time:2024-11-01
tert-butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (3aS,6aS)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
- Pyrrolo[3,4-b]pyrrole-1(2H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aS,6aS)-
- TERT-BUTYL (3AS,6AS)-HEXAHYDROPYRROLO[3,4-B]PYRROLE-1(2H)-CARBOXYLATE
- rel-tert-butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate
- (3aS,6aS)-rel-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
- (3aS, 6aS)-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester
- (3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
- 1-BOC-(3AS,6AS)-OCTAHYDROPYRROLO[3,4-B]PYRR
- tert-butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate
- tert-butyl (3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrole-1 (2H)-carboxylate
- VPA88016
- AS-34814
- OIKZNKIPPFFTKA-DTWKUNHWSA-N
- (3aS,6aS)-tert-Butylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
- tert-Butyl (3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate, AldrichCPR
- (3aS,6aS)-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylicacidtert-butylester
- 1-BOC-(3AS,6AS)-OCTAHYDROPYRROLO[3,4-B]PYRROLE
- MFCD12198661
- tert-butyl (3aS,6aS)-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole-1-carboxylate
- tert-Butyl rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
- t-Butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate
- (3aS,6aS)-1-Boc-octahydropyrrolo[2,3-c]pyrrole
- 1018443-32-7
- SCHEMBL1135308
- 370880-16-3
- DTXSID20652404
- P15643
- TERT-BUTYL (3AS,6AS)-HEXAHYDRO-2H-PYRROLO[2,3-C]PYRROLE-1-CARBOXYLATE
- AKOS022172911
- MFCD18917061
- CS-0048590
-
- MDL: MFCD18917061
- Inchi: 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-8-6-12-7-9(8)13/h8-9,12H,4-7H2,1-3H3/t8-,9+/m0/s1
- InChI Key: OIKZNKIPPFFTKA-DTWKUNHWSA-N
- SMILES: O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])[C@@]2([H])C([H])([H])N([H])C([H])([H])[C@@]12[H])=O
Computed Properties
- Exact Mass: 212.152477885g/mol
- Monoisotopic Mass: 212.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6
- XLogP3: 0.9
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 295.4±13.0 °C at 760 mmHg
- Flash Point: 132.5±19.8 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
tert-butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate Pricemore >>
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| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0565-1g |
(3aS, 6aS)-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester |
370880-16-3 | 96% | 1g |
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(3aS, 6aS)-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester |
370880-16-3 | 96% | 5g |
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| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0565-500mg |
(3aS, 6aS)-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester |
370880-16-3 | 96% | 500mg |
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| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0565-250mg |
(3aS, 6aS)-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester |
370880-16-3 | 96% | 250mg |
3985.8CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0565-100mg |
(3aS, 6aS)-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester |
370880-16-3 | 96% | 100mg |
2416.92CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0565-50mg |
(3aS, 6aS)-Hexahydro-pyrrolo[3,4-b]pyrrole-1-carboxylic acid tert-butyl ester |
370880-16-3 | 96% | 50mg |
1636.72CNY | 2021-07-19 | |
| Chemenu | CM196991-1g |
(3aS,6aS)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate |
370880-16-3 | 96% | 1g |
$771 | 2021-06-09 | |
| Chemenu | CM196991-1g |
(3aS,6aS)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate |
370880-16-3 | 96% | 1g |
$640 | 2023-03-07 | |
| ChemScence | CS-0048590-100mg |
rel-tert-Butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate |
370880-16-3 | 100mg |
$165.0 | 2022-04-27 | ||
| ChemScence | CS-0048590-250mg |
rel-tert-Butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate |
370880-16-3 | 250mg |
$330.0 | 2022-04-27 |
tert-butyl (3aS,6aS)-octahydropyrrolo[2,3-c]pyrrole-1-carboxylate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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